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Compound of Interest

Compound Name: 4-Chloropicolinimidamide

Cat. No.: B11767042

Get Quote

Executive Technical Summary
4-Chloropicolinimidamide is a critical pyridine-based building block used primarily in the

synthesis of epigenetic modulators (e.g., JMJD3 histone demethylase inhibitors) and potentially

as a scaffold for serine protease inhibitors. Unlike its stable amide counterpart, the amidine

functionality renders it sensitive to moisture and pH, often requiring isolation as a hydrochloride

salt to ensure solid-state stability.
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Property Technical Specification

IUPAC Name 4-Chloropyridine-2-carboximidamide

Common Name 4-Chloropicolinimidamide

CAS Number (Free Base) 760173-28-2

CAS Number (HCl Salt) 688753-58-4

Molecular Formula C₆H₆ClN₃ (Free Base) / C₆H₇Cl₂N₃ (HCl Salt)

Molecular Weight
155.59 g/mol (Free Base) / 192.05 g/mol (HCl

Salt)

Physical State
Solid (Crystalline powder, typically off-white to

pale beige)

Melting Point Variable by Form (See Section 2.[1][2][3]1)

Physical Characterization & Phase Behavior[4]
Melting Point and Thermal Analysis
The melting point of 4-Chloropicolinimidamide is highly dependent on its salt form and

solvation state. Unlike the well-defined melting point of 4-chloropicolinamide (160–162 °C), the

amidine derivative exhibits complex thermal behavior due to its basicity and hygroscopic

nature.

Free Base: The free amidine is less stable and typically melts with decomposition.

Experimental observations suggest a melting range often obscured by sublimation or

degradation if not strictly anhydrous.

Hydrochloride Salt (HCl): This is the preferred isolation form.

Observed Range: typically >200 °C (decomposition).[2]

Note: Exact melting points for amidine salts are often reported as decomposition onsets

("dec.") rather than sharp liquid-solid transitions.
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Critical Distinction: Researchers often confuse this compound with 4-Chloropicolinamide (CAS

99586-65-9).

Amide MP: 160–164 °C (Sharp).

Amidine (Target) MP: >200 °C (Decomposition/Broad).[2]

Solubility Profile
Water: High solubility (Salt form).

DMSO/Methanol: Soluble.[4]

Dichloromethane/Ethyl Acetate: Poor solubility (Salt form); Moderate solubility (Free base).

Synthesis and Production Workflows
The synthesis of 4-Chloropicolinimidamide is non-trivial due to the reactivity of the 4-chloro

substituent (susceptible to nucleophilic aromatic substitution) and the instability of the amidine

group.

Primary Synthetic Route: LiHMDS Addition
The most robust method involves the direct addition of lithium hexamethyldisilazide (LiHMDS)

to 4-chloropicolinonitrile. This method avoids the harsh acidic conditions of the Pinner reaction,

preserving the chloro-substituent.

Protocol:

Starting Material: 4-Chloropicolinonitrile (CAS 19235-89-3, MP 84–85 °C).[5]

Reagent: LiHMDS (1.0 M in THF).

Conditions: Cryogenic addition (-78 °C) followed by warming to room temperature.

Quench: Acidic hydrolysis (HCl) to yield the stable hydrochloride salt.

Experimental Workflow Diagram
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The following Graphviz diagram illustrates the logical flow of the synthesis and purification

process.

Quality Control Checkpoints
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Caption: Synthesis of 4-Chloropicolinimidamide via LiHMDS mediated addition to nitrile.

Analytical Verification Protocols
To validate the identity of 4-Chloropicolinimidamide and distinguish it from the amide

byproduct, the following analytical signatures must be confirmed.

Proton NMR (¹H-NMR) in DMSO-d₆
Amidine Protons: Broad singlets at δ 9.0–9.5 ppm (integrating to 3H or 4H depending on

protonation state). Note: The amide CONH₂ protons typically appear upfield at δ 7.5–8.5

ppm.

Aromatic Region:

H3 (d): ~8.2 ppm (Doublet, J ≈ 2 Hz).

H5 (dd): ~7.8 ppm.[6]

H6 (d): ~8.7 ppm.

Mass Spectrometry (LC-MS)
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Target Ion: [M+H]⁺ = 156.03 / 158.03 (Characteristic 3:1 Chlorine isotope pattern).

Common Impurity: 4-Chloropicolinamide ([M+H]⁺ = 157.02). Differentiation requires high-

resolution MS or retention time comparison.

Handling and Stability
Hygroscopicity: The HCl salt is hygroscopic. Store in a desiccator under argon.

Stability: Susceptible to hydrolysis in basic aqueous media, converting to 4-

chloropicolinamide. Avoid prolonged exposure to pH > 9.

Safety: As a halogenated pyridine derivative, handle as a potential skin irritant and sensitizer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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